Cas no 187324-66-9 ((1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate)

• Product Name: (1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate
• CAS No: 187324-66-9
• MF: C₂₈H₃₃NO₄S
• MW: 479.630926847458
• MDL: MFCD02093490
• CID: 115003
• PubChem ID: 87575456
• Update Time: 2025-11-03

(1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2,4,6-trimethyl-N-[(1S,2R)-1-methyl-2-(1-oxopropoxy)-2-phenylethyl]-N-(phenylmethyl)-
• Propionic Acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester[Reagent for anti-selective asymmetric aldol reaction]
• (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Propionate [Reagent for anti-selective asymmetric aldol reaction]
• Benzenesulfonamide,2,4,6-trimethyl-N-[(1S,2R)-1-methyl-2-(1-oxopropoxy)-2-phenylethyl]-N-(phen...
• Propionic Acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester[Reagent f...
• (1R,2S)-2-(N-benzyl-2,4,6-trimethylphe
• (1R,2S)-2-(N-benzyl-N-mesitylenesulfonyl)amino-1-phenyl-1-propyl propionate
• (1R,2S)-2-[N-benzyl-N-(mesitylenesulfonyl)-amino]-1-phenyl-1-propyl propionate
• (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Propionate
• (1R,2S)-N-Benzyl-N-(mesitylenesulfonyl)-O-propionylnorephedrine
• 187
• 18732
• ANW-41997
• P1371
• Propionic Acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester
• Masamune reagent
• [Reagent for anti-selective asyMMetric aldol reaction]
• (1R,2S)-2-[N-Benzyl-N-(Mesitylenesulfonyl)aMino]-1-phenylpropyl Propionate (1R,2S)-2-(N-Benzyl-2,4,6-trimethylphenylsulfonamido)-1-phenylpropyl propionate
• (+)-2,4,6-Trimethyl-N-[(1S,2R)-1-methyl-2-(1-oxopropoxy)-2-phenylethyl]-N-(phenylmethyl)benzenesulfonamide
• Propionic Acid (1R,2S)-2-[N-Ben
• (1R,2S)-2-(N-Benzyl-2,4,6-trimethylphenylsulfonamido)-1-phenylpropyl propionate
• Propionic Acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester [Reagent for anti-selective asymmetric aldol reaction]
• AK202214
• (1R,2S)-N-Benzyl-N-(mesitylenesulfonyl)-O-propion
• 187324-66-9
• AS-73646
• [(1R,2S)-2-[benzyl-(2,4,6-trimethylphenyl)sulfonylamino]-1-phenylpropyl] propanoate
• MFCD02093490
• (1R,2S)-2-[Benzyl(2,4,6-trimethylbenzene-1-sulfonyl)amino]-1-phenylpropyl propanoate
• AKOS027252935
• DTXSID60458200
• T71998
• (1R,2S)-2-(N-Benzyl-2,4,6-trimethylphenylsulfonamido)-1-phenylpropylpropionate
• SCHEMBL17053684
• Propionic acid(1R,2S)-2-[n-benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl ester
• J-012057
• (1R,2S)-2-(N-BENZYL2,4,6-TRIMETHYLBENZENESULFONAMIDO)-1-PHENYLPROPYL PROPANOATE
• WNCDSLPLRUHTTL-HOFKKMOUSA-N
• (1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate

• MDL： MFCD02093490
• Inchi： 1S/C28H33NO4S/c1-6-26(30)33-27(25-15-11-8-12-16-25)23(5)29(19-24-13-9-7-10-14-24)34(31,32)28-21(3)17-20(2)18-22(28)4/h7-18,23,27H,6,19H2,1-5H3/t23-,27-/m0/s1
• InChI Key： WNCDSLPLRUHTTL-HOFKKMOUSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N(CC1C=CC=CC=1)[C@@H](C)[C@@H](C1C=CC=CC=1)OC(CC)=O)(=O)=O

Computed Properties

• Exact Mass: 479.21319
• Monoisotopic Mass: 479.21302971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147.0 to 150.0 deg-C
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 63.68
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides